Cas no 15909-18-9 (9,11,15-Octadecatrienoic acid, (9Z,11E,15Z)-)

• Product Name: 9,11,15-Octadecatrienoic acid, (9Z,11E,15Z)-
• CAS No: 15909-18-9
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 1337680
• PubChem ID: 9925637
• Update Time: 2025-04-20

9,11,15-Octadecatrienoic acid, (9Z,11E,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,11,15-Octadecatrienoic acid, (9Z,11E,15Z)-
• octadeca-9Z,11E,15Z-trienoic acid
• C18:3n-3,7,9
• 15909-18-9
• 9Z,11E,15Z-octadecatrienoic acid
• (9Z,11E,15Z)-octadeca-9,11,15-trienoic acid
• Rumelenic acid
• LMFA02000299
• Q27121385
• CHEBI:48907
• SCHEMBL4845991

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,7-10H,2,5-6,11-17H2,1H3,(H,19,20)/b4-3-,8-7+,10-9-
• InChI Key： WTMLOMJSCCOUNI-QQFSJYTNSA-N
• SMILES： OC(CCCCCCC/C=C\C=C\CC/C=C\CC)=O

Computed Properties

• Exact Mass: 278.2247
• Monoisotopic Mass: 278.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3